Cas no 922027-35-8 (N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)thiophene-2-carboxamide
• CAS No: 922027-35-8
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 6338867
• PubChem ID: 41232055
• Update Time: 2025-06-12

N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)thiophene-2-carboxamide
• F2323-0122
• AKOS024639430
• 922027-35-8
• N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)thiophene-2-carboxamide
• N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]thiophene-2-carboxamide
• N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide

• Inchi： 1S/C19H17N5O2S/c25-18(16-7-4-10-27-16)20-8-9-24-17-15(11-22-24)19(26)23(13-21-17)12-14-5-2-1-3-6-14/h1-7,10-11,13H,8-9,12H2,(H,20,25)
• InChI Key： JRQFUNXBMMMUCE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCN1C2=C(C=N1)C(N(C=N2)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)thiophene-2-carboxamide

Comprehensive Overview of N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)thiophene-2-carboxamide (CAS No. 922027-35-8)

The compound N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)thiophene-2-carboxamide, identified by its CAS No. 922027-35-8, is a highly specialized molecule with significant potential in pharmaceutical research and development. This heterocyclic compound features a unique pyrazolo[3,4-d]pyrimidine core, which is known for its diverse biological activities. The integration of a thiophene-2-carboxamide moiety further enhances its structural complexity, making it a subject of interest for drug discovery and medicinal chemistry.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-d]pyrimidine derivatives due to their role as kinase inhibitors, particularly in oncology and immunology. The 5-benzyl substitution in this compound suggests potential interactions with hydrophobic pockets in target proteins, a feature often exploited in the design of small-molecule therapeutics. Researchers are actively exploring its applications in addressing unmet medical needs, such as autoimmune diseases and certain types of cancer, aligning with current trends in personalized medicine.

The structural attributes of CAS No. 922027-35-8 also make it a candidate for computational drug design. With the rise of AI-driven drug discovery, this compound has been featured in virtual screening studies aiming to identify novel inhibitors for challenging targets. Its thiophene-2-carboxamide group, in particular, is a common pharmacophore in FDA-approved drugs, underscoring its relevance in modern pharmacology. This synergy between traditional medicinal chemistry and cutting-edge technology highlights its versatility.

From a synthetic perspective, the preparation of N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)thiophene-2-carboxamide involves multi-step organic transformations, including condensation and amidation reactions. The purity and yield of this compound are critical for its downstream applications, prompting advancements in green chemistry methodologies to optimize its production. Environmental sustainability in chemical synthesis is a hot topic, and this compound serves as a case study for balancing efficiency with eco-friendly practices.

Beyond its pharmaceutical potential, CAS No. 922027-35-8 has garnered attention in academic circles for its unique spectroscopic properties. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for this compound are often referenced in studies focusing on heterocyclic compound characterization. These analytical techniques are essential for quality control and structural elucidation, ensuring reproducibility in research—a key concern for peer-reviewed publications and regulatory submissions.

In summary, N-(2-{5-benzyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)thiophene-2-carboxamide represents a convergence of innovation in drug design, synthetic chemistry, and analytical science. Its CAS No. 922027-35-8 serves as a gateway to exploring new therapeutic avenues while addressing contemporary challenges in sustainable science. As research progresses, this compound is poised to play a pivotal role in shaping the future of precision medicine and beyond.